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Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266

Essential Safety and Disposal Guide for Sodium
DL-Lactate-d3

This guide provides immediate safety, handling, and disposal protocols for Sodium DL-
Lactate-d3, ensuring the safety of laboratory personnel and compliance with standard
laboratory practices.

I. Personal Protective Equipment (PPE)

When handling Sodium DL-Lactate-d3, appropriate personal protective equipment is essential
to minimize exposure and ensure safety. The following PPE is recommended based on safety
data sheets and general laboratory safety protocols.[1][2]

e Eye and Face Protection: Safety glasses with side shields are mandatory to protect against
potential splashes.[3][4] For larger quantities or when there is a significant risk of splashing,
a face shield should be worn in addition to safety glasses.[2][4]

o Hand Protection: Chemical-resistant gloves, such as nitrile or natural rubber, must be worn
to prevent skin contact.[3][5] Always inspect gloves for tears or punctures before use.[3]

» Body Protection: A standard laboratory coat should be worn to protect against spills. For
procedures with a higher risk of significant spillage, a chemically resistant apron may be
necessary.
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» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[5] However, if aerosols are generated or
ventilation is poor, a NIOSH/MSHA or European Standard EN 136 approved respirator may
be necessary.[5]

Il. Operational Plan: Step-by-Step Handling
Procedure

Follow these steps for the safe handling of Sodium DL-Lactate-d3 in a laboratory setting:
e Preparation:

Ensure the work area is clean and uncluttered.

[¢]

[¢]

Verify that a safety shower and eyewash station are readily accessible.

o

Confirm that all necessary PPE is available and in good condition.

o

Review the Safety Data Sheet (SDS) for Sodium DL-Lactate-d3 before beginning work.
[4]

e Handling:
o Wear the appropriate PPE as outlined in Section |I.
o Handle the substance in a well-ventilated area.

o Avoid direct contact with the skin and eyes.[6] In case of accidental contact, rinse the
affected area immediately with plenty of water for at least 15 minutes.[6]

o Avoid inhalation of any mists or vapors.
o Keep the container tightly closed when not in use.[6][7]
o Storage:

o Store in a cool, dry, and well-ventilated area.[7]
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o Keep the container tightly sealed to prevent contamination.[6]
o Store away from incompatible materials.

lll. Disposal Plan: Step-by-Step Waste Management

The proper disposal of Sodium DL-Lactate-d3 is crucial to prevent environmental
contamination. While some sources indicate that dilute, non-hazardous agueous waste may be
suitable for sewer disposal in small quantities, it is best practice to treat all chemical waste with
caution.[8][9][10] One Safety Data Sheet for a similar sodium lactate solution notes that it is
toxic to aquatic life. Therefore, the following disposal protocol is recommended:

o Waste Collection:

o Collect all waste containing Sodium DL-Lactate-d3, including unused material and
contaminated disposables (e.g., pipette tips, gloves), in a designated and clearly labeled
waste container.[9]

o The container should be made of a material compatible with the chemical and have a
secure lid.

» Waste Segregation:

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's waste management guidelines.[9]

o Disposal Procedure:

o Dispose of the collected waste through your institution's hazardous waste management

program.
o Follow all local, state, and federal regulations for chemical waste disposal.[11]

o Do not pour Sodium DL-Lactate-d3 down the drain unless you have confirmed it is
permissible under your local regulations and institutional policies.[8]

o Empty Containers:
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o Empty containers should be triple-rinsed with a suitable solvent (e.g., water). The rinsate
should be collected and disposed of as chemical waste.[9] After rinsing, the container can
typically be disposed of as non-hazardous waste.

IV. Quantitative Data Summary

The following table summarizes key quantitative data for a typical 60% w/w aqueous solution of
Sodium DL-Lactate.

Property Value

Molecular Formula C3H5Na03
Molecular Weight 112.06 g/mol
Physical State Viscous Liquid
Melting Point 17.2°C /63 °F
Boiling Point 140 °C /284 °F
Flash Point Not Applicable
Vapor Pressure 14 mmHg @ 20 °C

Source: Fisher Scientific SDS[5]

V. Experimental Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.fishersci.dk/chemicalProductData_uk/wercs?itemCode=10213970&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS

A

[

Don
(Gloves, Safety G

PPE
lasses, Lab Coat)

J

4
Prepare Work Area

J

Proceed to handling

-

Perform E.

y

Han
Dispense
y

y

dling
Y

~

Chemical

4
xperiment
4

[ Securely Clo

se Container ]

S J

Proceed to disposal

4 Disposal h
A

Collect
(incl. contam

Waste
inated items)

y

4

[ Label Waste Container j

Waste Mal

Store for Pickup by

nagement

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Sodium DL-Lactate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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